6-Tert-butyl-2-[2-(3-methoxyphenyl)-2-oxoethyl]sulfanyl-4-thiophen-2-yl-5,6,7,8-tetrahydroquinoline-3-carbonitrile
6-Tert-butyl-2-[2-(3-methoxyphenyl)-2-oxoethyl]sulfanyl-4-thiophen-2-yl-5,6,7,8-tetrahydroquinoline-3-carbonitrile
Brand Name:
Vulcanchem
CAS No.:
354556-52-8
VCID:
VC0460327
InChI:
InChI=1S/C27H28N2O2S2/c1-27(2,3)18-10-11-22-20(14-18)25(24-9-6-12-32-24)21(15-28)26(29-22)33-16-23(30)17-7-5-8-19(13-17)31-4/h5-9,12-13,18H,10-11,14,16H2,1-4H3
SMILES:
CC(C)(C)C1CCC2=C(C1)C(=C(C(=N2)SCC(=O)C3=CC(=CC=C3)OC)C#N)C4=CC=CS4
Molecular Formula:
C27H28N2O2S2
Molecular Weight:
476.7g/mol
6-Tert-butyl-2-[2-(3-methoxyphenyl)-2-oxoethyl]sulfanyl-4-thiophen-2-yl-5,6,7,8-tetrahydroquinoline-3-carbonitrile
CAS No.: 354556-52-8
Main Products
VCID: VC0460327
Molecular Formula: C27H28N2O2S2
Molecular Weight: 476.7g/mol
CAS No. | 354556-52-8 |
---|---|
Product Name | 6-Tert-butyl-2-[2-(3-methoxyphenyl)-2-oxoethyl]sulfanyl-4-thiophen-2-yl-5,6,7,8-tetrahydroquinoline-3-carbonitrile |
Molecular Formula | C27H28N2O2S2 |
Molecular Weight | 476.7g/mol |
IUPAC Name | 6-tert-butyl-2-[2-(3-methoxyphenyl)-2-oxoethyl]sulfanyl-4-thiophen-2-yl-5,6,7,8-tetrahydroquinoline-3-carbonitrile |
Standard InChI | InChI=1S/C27H28N2O2S2/c1-27(2,3)18-10-11-22-20(14-18)25(24-9-6-12-32-24)21(15-28)26(29-22)33-16-23(30)17-7-5-8-19(13-17)31-4/h5-9,12-13,18H,10-11,14,16H2,1-4H3 |
Standard InChIKey | NBOLPTPMLCASOK-UHFFFAOYSA-N |
SMILES | CC(C)(C)C1CCC2=C(C1)C(=C(C(=N2)SCC(=O)C3=CC(=CC=C3)OC)C#N)C4=CC=CS4 |
Canonical SMILES | CC(C)(C)C1CCC2=C(C1)C(=C(C(=N2)SCC(=O)C3=CC(=CC=C3)OC)C#N)C4=CC=CS4 |
PubChem Compound | 3820843 |
Last Modified | Nov 11 2021 |
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